(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(5-fluoropyridin-3-yl)methanone

• IUPAC Name: [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(5-fluoropyridin-3-yl)methanone
• InChI: InChI=1S/C17H16ClFN2O3S/c18-15-4-2-1-3-14(15)16-5-6-21(7-8-25(16,23)24)17(22)12-9-13(19)11-20-10-12/h1-4,9-11,16H,5-8H2
• InChI Key: JEKKHQPRFXKGLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)C3=CC(=CN=C3)F
• Molecular Formula: C17H16ClFN2O3S
• Molecular Weight: 382.8 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiazepan ring, a pyridin ring, and a phenyl ring. These structures are common in many pharmaceuticals and could potentially exhibit a variety of biological activities.

Molecular Structure Analysis

The compound contains a thiazepan ring, which is a seven-membered ring with one sulfur and one nitrogen atom. It also contains a pyridin ring, which is a six-membered ring with one nitrogen atom, and a phenyl ring, which is a six-membered ring with six carbon atoms.

Scientific Research Applications

1. Antibacterial Applications

A study by Dickens et al. (1991) identified 2-Chloro-1-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-2-phenylpropan-1-one hydrochloride as a potent antibacterial agent. This compound is a derivative of the chlorophenyl group, similar to the compound , indicating its potential use in targeting anaerobic bacteria (Dickens et al., 1991).

2. Antimicrobial Activity

A research by Shahana and Yardily (2020) synthesized and evaluated novel compounds with chlorophenyl and thiophene-2-yl methanone for antimicrobial activity. These findings suggest the potential of similar compounds, like the one in query, for use as antimicrobial agents (Shahana & Yardily, 2020).

3. Anticancer Properties

Katariya et al. (2021) investigated novel compounds incorporating chlorophenyl for their anticancer activity. The structural similarity to the queried compound suggests potential applications in cancer research (Katariya, Vennapu, & Shah, 2021).

4. Antifungal Activity

Lv et al. (2013) synthesized novel derivatives including (1-arylmethyl-3-aryl-1H-pyrazol-5-yl)(4-arylpiperazin-1-yl)methanone for antifungal activity. This highlights the potential of chlorophenyl compounds in developing antifungal treatments (Lv, Wang, Ding, Wang, Zhao, & Zuo, 2013).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many compounds with similar structures are known to bind to various receptors and exert their effects that way.